Cas no 2227983-71-1 (rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2227983-71-1
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6079433
• PubChem ID: 165661186
• Update Time: 2025-07-16

rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2006023
• 2227983-71-1
• rac-3-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C11H21NO2S/c1-10(2)8(9(10)12)7-5-6-15(13,14)11(7,3)4/h7-9H,5-6,12H2,1-4H3/t7?,8-,9-/m0/s1
• InChI Key： CYOLLGBZDGCIJG-NPPUSCPJSA-N
• SMILES： S1(CCC(C1(C)C)[C@H]1[C@@H](C1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Comprehensive Overview of rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2227983-71-1)

The compound rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2227983-71-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The cyclopropyl and thiolane moieties are particularly noteworthy, as they are often associated with enhanced metabolic stability and bioavailability in drug candidates.

In recent years, the search for novel bioactive compounds has intensified, driven by the need for innovative therapies targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione has emerged as a promising candidate due to its unique structural features. Researchers are particularly interested in its potential as a protease inhibitor or kinase modulator, given the growing demand for targeted therapies in precision medicine.

The compound's stereochemical complexity is a key area of investigation, as it can significantly influence its pharmacological properties. The presence of both (1R,3S) and rac (racemic) configurations in its name highlights the importance of chiral centers in drug design. This aspect aligns with current trends in the pharmaceutical industry, where enantioselective synthesis and chiral separation techniques are critical for optimizing drug efficacy and minimizing side effects.

From a synthetic chemistry perspective, rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione presents intriguing challenges and opportunities. The incorporation of dimethylcyclopropyl and dimethylthiolane groups requires advanced synthetic strategies, which are often explored in academic and industrial research. Such efforts are frequently discussed in forums and publications focusing on organic synthesis and medicinal chemistry, making this compound a subject of ongoing scientific dialogue.

Another area of interest is the compound's potential role in addressing drug resistance, a major concern in modern healthcare. The unique combination of functional groups in rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione may offer new mechanisms of action, which could be leveraged to overcome resistance seen in conventional therapies. This aligns with the broader search for next-generation therapeutics that can tackle evolving pathogens and diseases.

In summary, rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2227983-71-1) represents a fascinating area of research with potential applications across multiple therapeutic domains. Its structural complexity, stereochemical features, and functional group diversity make it a compelling subject for further study, particularly in the context of contemporary challenges in drug discovery and development.